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Abstract
Perfluorononylethyl stearyl dimethicone is a complex silicone polymer with a unique

molecular architecture that imparts desirable properties for applications in advanced drug

delivery and cosmetic formulations. This technical guide provides a comprehensive overview of

its chemical identity, physicochemical properties, synthesis, and its role as a functional

excipient. A detailed experimental protocol for evaluating its performance in topical formulations

through in vitro skin permeation studies is also presented.

Chemical Identity
CAS Number: 882878-48-0[1]

IUPAC Name: dimethyl-[methyl-(methyl-octadecyl-trimethylsilyloxysilyl)oxy-

(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,11,11,11-nonadecafluoroundecyl)silyl]oxy-

trimethylsilyloxysilane[1]

Physicochemical Properties
Perfluorononylethyl stearyl dimethicone is a fluorinated silicone polymer.[2] Its hybrid

structure, which combines perfluorononylethyl, stearyl (C18), and dimethylsiloxane groups,
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results in a material that is hydrophobic, thermally stable, and possesses excellent film-forming

capabilities.[2] It is insoluble in water and typically presents as a liquid or solid at room

temperature.[2]

Property Value Source

Molecular Formula C₃₉H₇₁F₁₉O₄Si₅ PubChem[1]

Molecular Weight 1105.4 g/mol PubChem[1]

Physical State
Liquid or Solid at Room

Temperature
Benchchem[2]

Solubility Insoluble in water Benchchem[2]

XLogP3-AA 19.9 PubChem

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
4 PubChem[1]

Rotatable Bond Count 26 PubChem[1]

Synthesis
The synthesis of perfluorononylethyl stearyl dimethicone is a multi-step process that

involves the preparation of a key intermediate followed by its reaction with a silicone polymer.

Synthesis Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.researchgate.net/publication/390705740_Dermal_permeation_of_perfluoroalkyl_substances_in_human_skin-_An_in-vitro_study
https://www.researchgate.net/publication/390705740_Dermal_permeation_of_perfluoroalkyl_substances_in_human_skin-_An_in-vitro_study
https://pubchem.ncbi.nlm.nih.gov/compound/121235922
https://pubchem.ncbi.nlm.nih.gov/compound/121235922
https://www.researchgate.net/publication/390705740_Dermal_permeation_of_perfluoroalkyl_substances_in_human_skin-_An_in-vitro_study
https://www.researchgate.net/publication/390705740_Dermal_permeation_of_perfluoroalkyl_substances_in_human_skin-_An_in-vitro_study
https://pubchem.ncbi.nlm.nih.gov/compound/121235922
https://pubchem.ncbi.nlm.nih.gov/compound/121235922
https://pubchem.ncbi.nlm.nih.gov/compound/121235922
https://www.benchchem.com/product/b3338292?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3338292?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Perfluorononyl Iodide + Ethylene

Perfluorononylethyl Silane

Catalyst

Perfluorononylethyl Stearyl Dimethicone

Platinum Catalyst
Anhydrous Conditions

Stearyl Dimethicone

Click to download full resolution via product page

Caption: Synthesis of Perfluorononylethyl Stearyl Dimethicone.

General Synthesis Protocol
The synthesis generally proceeds as follows:

Preparation of Perfluorononylethyl Silane: This intermediate is synthesized by reacting

perfluorononyl iodide with ethylene in the presence of a suitable catalyst.

Reaction with Stearyl Dimethicone: The resulting perfluorononylethyl silane is then reacted

with stearyl dimethicone. This reaction is typically carried out under anhydrous conditions to

prevent hydrolysis of the silane and is catalyzed by a platinum catalyst to yield the final

product, perfluorononylethyl stearyl dimethicone.[2]

Role in Drug Development
Perfluorononylethyl stearyl dimethicone's principal application in drug development is as a

functional excipient in topical and transdermal drug delivery systems. Its film-forming properties

create a protective, water-resistant barrier on the skin, which can modulate the release and

penetration of active pharmaceutical ingredients (APIs). The low surface tension of this silicone

polymer allows for even spreading and the formation of a continuous, vapor-permeable film.[3]
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Experimental Protocol: In Vitro Skin Permeation
Study
To evaluate the influence of perfluorononylethyl stearyl dimethicone on the dermal

penetration of an API, an in vitro permeation study using Franz diffusion cells is a standard

method.

Experimental Workflow
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Caption: In Vitro Skin Permeation Study Workflow.

Detailed Methodology
Formulation Preparation: Prepare two formulations of the API: a control formulation and a

test formulation containing a specific concentration of perfluorononylethyl stearyl
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dimethicone.

Skin Preparation: Excise full-thickness skin from a suitable animal model (e.g., porcine ear

skin) or use human cadaver skin. Remove any subcutaneous fat and hair.

Franz Diffusion Cell Setup: Mount the prepared skin section between the donor and receptor

compartments of the Franz diffusion cell, with the stratum corneum facing the donor

compartment. The receptor compartment is filled with a suitable receptor fluid (e.g.,

phosphate-buffered saline with a solubility enhancer if needed) and maintained at 32°C to

mimic skin surface temperature. The receptor fluid should be continuously stirred.

Dosing: Apply a finite dose of the control or test formulation to the skin surface in the donor

compartment.

Sampling: At predetermined time intervals (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an

aliquot of the receptor fluid and replace it with an equal volume of fresh, pre-warmed

receptor fluid.

Sample Analysis: Analyze the withdrawn samples for the concentration of the API using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

Data Analysis: Calculate the cumulative amount of API permeated per unit area over time.

The steady-state flux (Jss) is determined from the slope of the linear portion of the

cumulative amount versus time curve. The permeability coefficient (Kp) can then be

calculated by dividing the flux by the initial concentration of the API in the donor formulation.

Conclusion
Perfluorononylethyl stearyl dimethicone is a specialized silicone polymer with distinct

physicochemical properties that make it a valuable component in the formulation of topical and

transdermal drug delivery systems. Its ability to form a stable, water-resistant, and breathable

film on the skin can be leveraged to control the delivery of therapeutic agents. The

experimental protocols outlined in this guide provide a framework for the systematic evaluation

of its performance and utility in pharmaceutical research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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